Lanthanide–EDTA complexes covalently bonded on Fe3O4@SiO2 magnetic nanoparticles promote the green, stereoselective synthesis of N-acylhydrazones†
New Journal of Chemistry Pub Date: 2019-08-05 DOI: 10.1039/C9NJ02916H
Abstract
In the last few years, many synthetic methods have been developed using magnetic nanomaterial-based catalysts with considerable advantages for the efficiency, selectivity and applicability of green procedures. In this work, lanthanide–EDTA complexes covalently bonded on Fe3O4@SiO2 magnetic nanoparticles (Fe3O4@SiO2-xN-EDTA–Ln3+, with x = 1, 2, or 3 N spacer groups, and Ln3+ = La3+, Ce3+, Sm3+, Eu3+, Gd3+, Tb3+, Er3+ or Yb3+) were prepared and investigated as a heterogeneous catalyst for the synthesis of N-acylhydrazones. The target molecules were obtained in good to excellent yields, exclusively as E-diastereomers after short reaction times under mild conditions and low concentration of the easily recyclable catalyst.
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